Cas no 953180-67-1 (N'-(4-fluorophenyl)methyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide)

• Product Name: N'-(4-fluorophenyl)methyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
• CAS No: 953180-67-1
• MF: C₂₀H₂₄FN₃O₃
• MW: 373.421268463135
• CID: 6195274
• PubChem ID: 16887269
• Update Time: 2025-10-30

N'-(4-fluorophenyl)methyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-fluorophenyl)methyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide
• N'-[(4-fluorophenyl)methyl]-N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]oxamide
• AKOS024489576
• VU0629244-1
• N1-(4-fluorobenzyl)-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide
• F5016-0784
• 953180-67-1
• N'-[(4-fluorophenyl)methyl]-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)ethanediamide

• Inchi： 1S/C20H24FN3O3/c21-17-5-3-15(4-6-17)12-22-19(25)20(26)23-13-16-7-9-24(10-8-16)14-18-2-1-11-27-18/h1-6,11,16H,7-10,12-14H2,(H,22,25)(H,23,26)
• InChI Key： AVCCLRHDCXETLJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C(NCC1CCN(CC2=CC=CO2)CC1)=O)=O

Computed Properties

• Exact Mass: 373.18016980g/mol
• Monoisotopic Mass: 373.18016980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6Ų

Additional information on N'-(4-fluorophenyl)methyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide

Comprehensive Overview of N'-(4-fluorophenyl)methyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide (CAS No. 953180-67-1)

The compound N'-(4-fluorophenyl)methyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide, with the CAS number 953180-67-1, is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a furan-2-yl moiety and a piperidin-4-yl core, makes it a promising candidate for various applications in drug discovery and development. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with key receptors and enzymes.

In recent years, the demand for novel compounds like N'-(4-fluorophenyl)methyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide has surged, driven by advancements in precision medicine and targeted therapy. This compound's fluorophenyl and furan groups contribute to its lipophilicity and binding affinity, which are critical factors in optimizing drug-like properties. As the pharmaceutical industry shifts toward personalized treatment options, molecules with such tailored functionalities are increasingly sought after.

One of the most frequently asked questions about CAS 953180-67-1 revolves around its synthetic accessibility and scalability. The compound's synthesis typically involves multi-step organic reactions, including amide coupling and reductive amination, which require careful optimization to achieve high yields and purity. Researchers are also exploring greener synthetic routes to align with the growing emphasis on sustainable chemistry and green manufacturing practices.

The piperidine and furan rings in N'-(4-fluorophenyl)methyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide are known to enhance its metabolic stability, a feature highly valued in drug design. This stability is crucial for improving the compound's bioavailability and half-life in vivo, addressing one of the major challenges in developing effective therapeutics. Additionally, its fluorine substitution offers opportunities for further derivatization, enabling the creation of analogs with tailored pharmacological profiles.

From a commercial perspective, CAS 953180-67-1 is often discussed in the context of intellectual property and patent landscapes. Companies and academic institutions are actively investigating its potential applications, leading to a competitive environment for proprietary formulations. The compound's versatility also makes it a subject of interest in high-throughput screening campaigns, where it is evaluated against a wide range of biological targets.

In conclusion, N'-(4-fluorophenyl)methyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)ethanediamide represents a fascinating area of research with broad implications for modern drug development. Its structural complexity and functional diversity position it as a valuable tool for scientists exploring new therapeutic avenues. As the field continues to evolve, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing the frontiers of medicinal chemistry.